Cas no 189030-25-9 (2-Cyclopenten-1-one, 2-butyl-5-methylene-3-(phenylthio)-)

• Product Name: 2-Cyclopenten-1-one, 2-butyl-5-methylene-3-(phenylthio)-
• CAS No: 189030-25-9
• MF: C₁₆H₁₈OS
• MW: 258.378523349762
• CID: 2786124
• Update Time: 2023-08-07

2-Cyclopenten-1-one, 2-butyl-5-methylene-3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-butyl-5-methylene-3-(phenylthio)-
• 2-Butyl-3-(phenylthio)-5-methylene-2-cyclopentene-1-one

• Inchi： 1S/C16H18OS/c1-3-4-10-14-15(11-12(2)16(14)17)18-13-8-6-5-7-9-13/h5-9H,2-4,10-11H2,1H3
• InChI Key： KPMJVTIQCSYNJT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1CC(=C)C(C=1CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 361
• XLogP3: 4.8
• Topological Polar Surface Area: 42.4